Cas no 2137570-53-5 (3-ethylpyrido3,4-e1,2,4triazine)

• Product Name: 3-ethylpyrido3,4-e1,2,4triazine
• CAS No: 2137570-53-5
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD31590136
• CID: 5609450
• PubChem ID: 165476096
• Update Time: 2025-06-15

3-ethylpyrido3,4-e1,2,4triazine Chemical and Physical Properties

Names and Identifiers

• 3-ethylpyrido[3,4-e][1,2,4]triazine
• EN300-841388
• 2137570-53-5
• 3-ethylpyrido3,4-e1,2,4triazine

• MDL： MFCD31590136
• Inchi： 1S/C8H8N4/c1-2-8-10-7-5-9-4-3-6(7)11-12-8/h3-5H,2H2,1H3
• InChI Key： DFYFCRYIZBDBNQ-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2N=NC=1CC

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.6Ų

Additional information on 3-ethylpyrido3,4-e1,2,4triazine

3-Ethylpyrido[3,4-e][1,2,4]triazine (CAS No. 2137570-53-5): A Comprehensive Overview of Its Properties and Applications

The compound 3-Ethylpyrido[3,4-e][1,2,4]triazine (CAS No. 2137570-53-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in the scientific community.

Chemical Structure and Properties: The 3-Ethylpyrido[3,4-e][1,2,4]triazine molecule belongs to the class of pyridotriazines, which are known for their fused ring systems combining pyridine and triazine moieties. The presence of an ethyl group at the 3-position enhances its lipophilicity, making it a candidate for applications in drug discovery and material science. Its molecular formula, C9H9N5, and precise mass (187.09 g/mol) are critical for researchers working on structure-activity relationships (SAR).

Synthesis and Industrial Relevance: The synthesis of 3-Ethylpyrido[3,4-e][1,2,4]triazine typically involves multi-step reactions, including cyclization and alkylation processes. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, aligning with the global push for sustainable chemical production. This compound’s versatility has led to its use in pharmaceutical intermediates and agrochemical research, where its heterocyclic core serves as a scaffold for bioactive molecules.

Applications in Drug Discovery: One of the most searched topics related to pyridotriazine derivatives is their role in medicinal chemistry. The 3-Ethylpyrido[3,4-e][1,2,4]triazine scaffold has shown promise in the development of kinase inhibitors and antimicrobial agents. Its ability to interact with biological targets via hydrogen bonding and π-π stacking makes it a valuable building block for small-molecule therapeutics. Researchers are particularly interested in its potential for treating neurodegenerative diseases and cancer, topics frequently queried in academic databases.

Material Science and Electronics: Beyond pharmaceuticals, 3-Ethylpyrido[3,4-e][1,2,4]triazine has applications in organic electronics. Its conjugated system and electron-deficient triazine ring make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. With the growing demand for flexible electronics and energy-efficient materials, this compound is being explored for its optoelectronic properties.

Safety and Regulatory Considerations: While 3-Ethylpyrido[3,4-e][1,2,4]triazine is not classified as a hazardous substance, proper handling protocols are essential in laboratory settings. Users often search for MSDS (Material Safety Data Sheets) and storage guidelines for such compounds, emphasizing the need for clear, accessible information.

Future Perspectives: The ongoing research into pyridotriazine chemistry highlights the potential of 3-Ethylpyrido[3,4-e][1,2,4]triazine as a multifunctional platform. Innovations in computational chemistry and high-throughput screening are expected to uncover new applications, particularly in personalized medicine and smart materials.

In summary, 3-Ethylpyrido[3,4-e][1,2,4]triazine (CAS No. 2137570-53-5) is a compound of growing importance across multiple disciplines. Its structural uniqueness and adaptability make it a focal point for researchers addressing contemporary challenges in healthcare, sustainability, and technology.